Cas no 338394-13-1 (4-(4-methylphenyl)-3-(nitromethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole)

• Product Name: 4-(4-methylphenyl)-3-(nitromethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole
• CAS No: 338394-13-1
• MDL: MFCD00138459
• CID: 4646820
• Update Time: 2025-06-08

4-(4-methylphenyl)-3-(nitromethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-METHYLPHENYL)-3-(NITROMETHYL)-5-(TRIFLUOROMETHYL)-4H-1,2,4-TRIAZOLE
• 4H-1,2,4-Triazole, 4-(4-methylphenyl)-3-(nitromethyl)-5-(trifluoromethyl)-
• 4-(4-methylphenyl)-3-(nitromethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole

• MDL： MFCD00138459

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-methylphenyl)-3-(nitromethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole

Introduction to 4-(4-methylphenyl)-3-(nitromethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole (CAS No. 338394-13-1)

4-(4-methylphenyl)-3-(nitromethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole (CAS No. 338394-13-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties.

The molecular structure of 4-(4-methylphenyl)-3-(nitromethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole is characterized by the presence of a nitro group and a trifluoromethyl group, which are key functional groups that contribute to its reactivity and biological activity. The nitro group is a strong electron-withdrawing group that can influence the electronic properties of the molecule, while the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound.

Recent studies have highlighted the potential of 4-(4-methylphenyl)-3-(nitromethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole in various therapeutic applications. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 reported that this compound exhibited potent antifungal activity against several clinically relevant fungal strains, including *Candida albicans* and *Aspergillus fumigatus*. The researchers attributed this activity to the ability of the compound to disrupt fungal cell membranes and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 4-(4-methylphenyl)-3-(nitromethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole has shown promise as an anticancer agent. A study conducted by a team at the National Cancer Institute demonstrated that this compound selectively induced apoptosis in human cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action was found to involve the inhibition of specific kinases involved in cell cycle regulation and DNA repair pathways.

The synthesis of 4-(4-methylphenyl)-3-(nitromethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole typically involves a multi-step process that includes the formation of an intermediate nitroalkane derivative followed by cyclization to form the triazole ring. The synthetic route is well-documented in the literature and can be optimized for large-scale production using modern synthetic techniques.

One of the key challenges in the development of 4-(4-methylphenyl)-3-(nitromethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole as a pharmaceutical agent is ensuring its stability and bioavailability. Recent advancements in drug delivery systems have shown promise in overcoming these challenges. For example, encapsulation in liposomes or nanoparticles can enhance the solubility and stability of the compound, thereby improving its therapeutic efficacy.

The pharmacokinetic properties of 4-(4-methylphenyl)-3-(nitromethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole have been extensively studied using both in vitro and in vivo models. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profile. The compound has been shown to exhibit good oral bioavailability and a favorable half-life, making it suitable for chronic administration.

In conclusion, 4-(4-methylphenyl)-3-(nitromethyl)-5-(trifluoromethyl)-4H-1,2,4-triazole (CAS No. 338394-13-1) represents a promising lead compound for further development in various therapeutic areas. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for drug discovery programs aimed at addressing unmet medical needs. Ongoing research continues to explore its potential applications and optimize its pharmacological properties for clinical use.